Cas no 136410-19-0 (5-(1-methylbutoxy)-1-(phenylcarbonyl)pyrrolidin-2-one)

136410-19-0 structure
Product name:5-(1-methylbutoxy)-1-(phenylcarbonyl)pyrrolidin-2-one
5-(1-methylbutoxy)-1-(phenylcarbonyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-(1-methylbutoxy)-1-(phenylcarbonyl)pyrrolidin-2-one
- 1-benzoyl-5-pentan-2-yloxypyrrolidin-2-one
- 1-Benzoyl-5-[(pentan-2-yl)oxy]pyrrolidin-2-one
- DTXSID60929405
- 136410-19-0
- SCHEMBL9821138
- 2-Pyrrolidinone, 1-benzoyl-2-(1-methylbutoxy)-, (+-)-
- 1-benzoyl 5-(2-pentyloxy) pyrrolidin-2-one
- DMNANXGXENPULZ-UHFFFAOYSA-N
- BRN 4755386
- (+-)-1-Benzoyl-2-(1-methylbutoxy)-2-pyrrolidinone
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- Inchi: InChI=1S/C16H21NO3/c1-3-7-12(2)20-15-11-10-14(18)17(15)16(19)13-8-5-4-6-9-13/h4-6,8-9,12,15H,3,7,10-11H2,1-2H3
- InChI Key: DMNANXGXENPULZ-UHFFFAOYSA-N
- SMILES: CCCC(C)OC1CCC(=O)N1C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 275.15223
- Monoisotopic Mass: 275.152144
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6
- XLogP3: 2.9
Experimental Properties
- Density: 1.13
- Boiling Point: 411.2°C at 760 mmHg
- Flash Point: 202.5°C
- Refractive Index: 1.544
- PSA: 46.61
5-(1-methylbutoxy)-1-(phenylcarbonyl)pyrrolidin-2-one Related Literature
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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